Cas no 2306244-85-7 (tert-butyl (3R,4S)-3-(aminomethyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-3-(aminomethyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-1-carboxylate
• CAS No: 2306244-85-7
• MF: C₂₅H₃₁N₃O₄
• MW: 437.531346559525
• CID: 5290007
• Update Time: 2025-05-22

tert-butyl (3R,4S)-3-(aminomethyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(aminomethyl)-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, 1,1-dimethylethyl ester, (3R,4S)-
• tert-butyl (3R,4S)-3-(aminomethyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-1-carboxylate

• Inchi： 1S/C25H31N3O4/c1-25(2,3)32-24(30)28-13-16(12-26)22(14-28)27-23(29)31-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15,26H2,1-3H3,(H,27,29)/t16-,22-/m1/s1
• InChI Key： KTHAKJUFPSWFNE-OPAMFIHVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)[C@H](CN)C1

Additional information on tert-butyl (3R,4S)-3-(aminomethyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (3R,4S)-3-(aminomethyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-1-carboxylate (CAS: 2306244-85-7)

The compound tert-butyl (3R,4S)-3-(aminomethyl)-4-(9H-fluoren-9-ylmethoxycarbonylamino)pyrrolidine-1-carboxylate (CAS: 2306244-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a critical intermediate in the synthesis of various bioactive molecules, including peptidomimetics and small-molecule inhibitors. Its unique structural features, such as the Fmoc-protected amino group and the tert-butyl carbamate moiety, make it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel asymmetric synthesis approach using catalytic hydrogenation of a corresponding enamine precursor, achieving >99% enantiomeric excess (ee) and 85% overall yield. This advancement addresses previous challenges in stereocontrol during the introduction of the aminomethyl group at the 3-position of the pyrrolidine ring.

In pharmaceutical applications, researchers have utilized this compound as a key intermediate in the development of protease inhibitors. A notable example includes its incorporation into the structure of novel DPP-4 inhibitors for diabetes treatment, where the (3R,4S) configuration proved essential for binding affinity. The Fmoc-protecting group allows for selective deprotection under mild conditions, facilitating subsequent peptide coupling reactions in solid-phase synthesis.

Structural-activity relationship (SAR) studies employing this building block have revealed important insights into the conformational requirements for biological activity. The rigid pyrrolidine scaffold, when incorporated into larger molecules, often induces favorable binding conformations while maintaining metabolic stability. Recent computational modeling studies suggest that the tert-butyl group contributes significantly to the overall lipophilicity and membrane permeability of derived compounds.

From a safety and handling perspective, material safety data sheets (MSDS) for this compound indicate standard precautions for handling amino acid derivatives. The compound shows good stability under inert atmosphere at -20°C, making it suitable for long-term storage in research and production settings. Current Good Manufacturing Practice (cGMP) compliant synthesis protocols are being developed to meet the growing demand for this intermediate in clinical-stage compounds.

Future research directions include exploring its application in the synthesis of constrained peptides and macrocyclic compounds, where the stereochemistry of the pyrrolidine ring could provide valuable conformational control. Additionally, the development of continuous flow chemistry approaches for its production may further enhance its accessibility to the research community while reducing environmental impact through solvent minimization.